(3S,4S)-3-Amino-4-methylazetidin-2-one hydrochloride

• IUPAC Name: (3S,4S)-3-amino-4-methylazetidin-2-one;hydrochloride
• InChI: InChI=1S/C4H8N2O.ClH/c1-2-3(5)4(7)6-2;/h2-3H,5H2,1H3,(H,6,7);1H/t2-,3-;/m0./s1
• InChI Key: HTTZRCWORMLBJP-GVOALSEPSA-N
• Canonical SMILES: CC1C(C(=O)N1)N.Cl
• Isomeric SMILES: C[C@H]1[C@@H](C(=O)N1)N.Cl
• Molecular Formula: C4H9ClN2O
• Molecular Weight: 136.58 g/mol
• CAS RN: 1844898-11-8

Description

(3S,4S)-3-Amino-4-methylazetidin-2-one hydrochloride, also known as AMZCH, is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless solid with a molecular weight of 246.7 g/mol and a melting point of 155-156 °C. AMZCH is a chiral molecule, meaning it has two mirror-image forms, (3S,4S) and (3R,4R). AMZCH is a derivative of azetidine and is widely used in the fields of organic synthesis, drug discovery, materials science, and biochemistry.

Scientific Research Applications

Synthesis and Conversion

• Researchers Cheung and Shoolingin‐Jordan (1997) synthesized 3-amino-3-vinylpropanoic acid hydrochloride from 4-acetoxyazetidin-2-one. They transformed it into a stable cyclic form, demonstrating the potential for creating stable α-aminoaldehyde derivatives (Cheung & Shoolingin‐Jordan, 1997).

Optical Resolution and Absolute Configurations

• Shustov and Rauk (1996) studied the enantiomers of 3-methylazetidin-2-one and 3-amino-2-methylpropionic acid. They established the absolute configurations of azetidinones and their precursors, essential for understanding the stereospecific properties of related compounds (Shustov & Rauk, 1996).

Potential as Elastase Inhibitors

• Beauve et al. (1999) prepared 1-alkoxycarbonyl-3-bromoazetidin-2-ones, which showed potential as transient inhibitors of porcine pancreatic elastase (PPE), indicating their potential in medicinal chemistry (Beauve et al., 1999).

Synthesis of Stereoselective Compounds

• The work of Salgado et al. (2003) on the synthesis of various 1-alkyl-2-methylazetidin-3-ones and 1-alkyl-2-methylazetidin-3-ols provides insights into the creation of regioisomeric mixtures of azetidin-2-one derivatives, crucial for developing new pharmaceuticals and research tools (Salgado et al., 2003).

Antibacterial Applications

• Frigola et al. (1995) synthesized stereochemically pure azetidinylquinolones, a class of compounds that demonstrated notable antibacterial activity. This research highlights the potential of azetidin-2-one derivatives in developing new antibacterial agents (Frigola et al., 1995).

Stereoselective Synthesis for Peptide Derivatives

• Hata and Watanabe (1987) explored the reaction of aziridinecar☐ylic acids with thiols, leading to β-amino acid derivatives. This research provides a route for stereoselective synthesis of peptides or β-lactam derivatives, illustrating the versatility of azetidin-2-one derivatives in synthesizing complex biological molecules (Hata & Watanabe, 1987).

Synthesis of Novel Triazolo[1,5-a] Pyrimidine

• Safari et al. (2020) synthesized and evaluated a novel series of triazolo[1,5-a] pyrimidines for their anti-tumor activities, providing insights into the potential of azetidin-2-one derivatives in cancer research (Safari et al., 2020).